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Compound of Interest

Compound Name: Allyl (3-methylbutoxy)acetate

Cat. No.: B1266693

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and protocols for the safe handling and
storage of Allyl (3-methylbutoxy)acetate (CAS No. 67634-00-8). Adherence to these
guidelines is crucial to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

Allyl (3-methylbutoxy)acetate, also known as allyl amyl glycolate, is a clear, colorless liquid.
[1] It is recognized as a combustible liquid.[2]

Table 1: Physical and Chemical Properties

Property Value Reference
CAS Number 67634-00-8 [2][3]
Molecular Formula C10H1803 [3114]
Molecular Weight 186.25 g/mol [4]
Appearance Clear colorless liquid [1]

Strong, fruity galbanum odor
Odor . e [1]
with pineapple modification
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Hazard Identification and Classification

Allyl (3-methylbutoxy)acetate is classified with several hazards that necessitate careful
handling.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
. H302: Harmful if swallowed[5]
Acute Toxicity (Oral) 4
[6]
Acute Toxicity (Inhalation) 2 H330: Fatal if inhaled[3][6]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[5]

Hazardous to the aquatic ] ]
H400: Very toxic to aquatic

life[6]

environment, short-term 1
(Acute)

Hazardous to the aquatic ) o
H410: Very toxic to aquatic life

environment, long-term 1 ) ]

] with long lasting effects[3][6]
(Chronic)
Combustible Liquid - H227: Combustible liquid[2]

Signal Word:Danger([3]

Experimental Protocols: Safe Handling Procedures

Strict adherence to the following protocols is mandatory when working with Allyl (3-
methylbutoxy)acetate.

Personal Protective Equipment (PPE)

All personnel must use the following PPE before entering an area where this chemical is
handled:

» Eye Protection: Wear chemical safety goggles or a face shield.[2] Facilities should be
equipped with an eyewash fountain.[2]
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» Hand Protection: Wear chemical-impermeable gloves that have been inspected prior to use.

[3]

» Skin and Body Protection: Wear protective clothing to prevent skin contact.[2][3] Fire/flame
resistant and impervious clothing is recommended.[3]

» Respiratory Protection: Use only in a well-ventilated area.[2] In case of inadequate
ventilation, wear suitable respiratory protection, such as a self-contained breathing
apparatus (SCBA).[3][4]

General Handling Protocol

o Ventilation: Always handle Allyl (3-methylbutoxy)acetate in a well-ventilated area,
preferably within a chemical fume hood.[2][6]

o Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.
[2] Do not breathe mist, gas, or vapors.[3]

» Hygiene Practices: Wash hands thoroughly after handling the product, before breaks, and at
the end of the workday.[2][5] Do not eat, drink, or smoke in work areas.[3][5]

« Ignition Sources: Keep the chemical away from all sources of ignition, including heat, sparks,
and open flames.[2] Use non-sparking tools.[3]

o Container Handling: Keep the container tightly closed when not in use.[2] Open and handle
the container with care.[2]

Storage Procedures

Proper storage is essential to maintain the chemical's stability and prevent hazardous
situations.

Table 3: Storage Conditions
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Parameter Recommendation

Store in a cool, dry place.[2] Recommended

Temperature .

storage temperature is below 30°C.[1]
Ventilation Store in a well-ventilated area.[2][3]

Store in a tightly-closed container.[2][3] Use
Container compatible materials such as glass or stainless

steel.[1]

Strong oxidizing agents, strong acids, and
Incompatible Materials alkalis.[2][5] May react exothermically with

strong oxidizing acids.[1][4]

N ] Sources of ignition, extreme heat, and
Conditions to Avoid ) )
prolonged exposure to air and light.[1][2][5]

Emergency Protocols
Spill Response Protocol

o Evacuate: Evacuate personnel from the spill area.[3]
e Ventilate: Ensure adequate ventilation.[2]
e Remove Ignition Sources: Remove all sources of ignition from the area.[3][4]

» Containment: Prevent further leakage or spillage if it is safe to do so.[2] Contain the spill
using inert absorbent material (e.g., sand, vermiculite).[2]

e Cleanup: Collect the spilled material and place it into a suitable, labeled container for
disposal.[2][3]

o Decontamination: Wash the spill area with a suitable solvent (e.g., 60-70% ethanol) followed
by a soap and water solution.[4]

» Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.[2][5] Do not allow the product to enter drains or waterways.[2][3]
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First Aid Measures

Table 4: First Aid Procedures

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention.[2][3]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, get medical
advice.[2][5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids apart.
Remove contact lenses, if present and easy to

do. Continue rinsing and seek medical attention.

[2]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Call a poison control center or doctor

immediately.[3][5]

Workflow and Pathway Diagrams
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Safe Handling and Storage Workflow for Allyl (3-methylbutoxy)acetate

Preparation

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

'

Ensure Proper Ventilation
(Fume Hood)

Handling

Handle Chemical
- Avoid contact
- No ignition sources

\

Practice Good Hygiene
(Wash hands, No eating/drinking)

Personnel Exposure

Sto?ge

Store Properly
- Cool, dry, ventilated area
- Tightly sealed container
- Away from incompatibles

Initiate Spill Response Administer First Aid
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Emergency Response Logic for Allyl (3-methylbutoxy)acetate

Incident Occurs

Is it a spill?

Evacuate Area

Ventilate

'

Remove Ignition Sources

Personnel Exposure?

Inhalation

Remove Contaminated Clothing Contain Spill

Move to Fresh Air |

Wash Affected Area Flush Eyes Clean Up & Dispose

Seek Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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